Cas no 56100-50-6 (3-(Phenylamino)-1,2-dihydroisoquinolin-1-one)

• Product Name: 3-(Phenylamino)-1,2-dihydroisoquinolin-1-one
• CAS No: 56100-50-6
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD06405085
• CID: 3173254
• PubChem ID: 2142225
• Update Time: 2025-04-24

3-(Phenylamino)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-ISOQUINOLINONE, 3-(PHENYLAMINO)-
• CS-0245859
• 3-(phenylamino)-2H-isoquinolin-1-one
• MLS000541674
• SR-01000606001-3
• 56100-50-6
• HMS2273E21
• CCPMLSC06AWDP000406:002
• cid_2142225
• NSC-803872
• NSC803872
• CHEMBL1402456
• HMS1654K01
• SR-01000606001
• BDBM50084466
• 3-anilino-1,2-dihydro-1-isoquinolinone
• 3-anilino-2H-isoquinolin-1-one
• SMR000020713
• MLS000043701
• AKOS034232284
• G26109
• MLS-0004026.0001
• 3-anilinoisocarbostyril
• 3-phenylazanyl-2H-isoquinolin-1-one
• KUC105646N
• KSC-6-226
• CCG-257175
• 3-(phenylamino)-1,2-dihydroisoquinolin-1-one
• regid4251929
• BDBM34182
• CCPMLSC06AWDP000406:003
• EN300-31255
• MLS-0090852.0001
• CCG-121102
• Z320118298
• CC-PMLSC-PW-wdpNB4006
• 3-anilinoisoquinolin-1(2H)-one
• 3-(Phenylamino)-1,2-dihydroisoquinolin-1-one

• MDL： MFCD06405085
• Inchi： 1S/C15H12N2O/c18-15-13-9-5-4-6-11(13)10-14(17-15)16-12-7-2-1-3-8-12/h1-10H,(H2,16,17,18)
• InChI Key： UZQIOQVHUUAJOZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(NC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 3-(Phenylamino)-1,2-dihydroisoquinolin-1-one

Exploring the Properties and Applications of 1(2H)-Isoquinolinone, 3-(Phenylamino)- (CAS No. 56100-50-6)

1(2H)-Isoquinolinone, 3-(Phenylamino)- (CAS No. 56100-50-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique isoquinolinone core and phenylamino substitution, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and advanced material development.

The molecular structure of 1(2H)-Isoquinolinone, 3-(Phenylamino)- features a fused bicyclic system, which contributes to its stability and reactivity. The presence of the phenylamino group enhances its ability to participate in hydrogen bonding and π-π stacking interactions, making it a valuable building block in supramolecular chemistry. Recent studies have highlighted its role in the design of novel pharmaceutical intermediates and fluorescent probes, aligning with the growing demand for innovative diagnostic tools and therapeutic agents.

One of the most compelling aspects of 1(2H)-Isoquinolinone, 3-(Phenylamino)- is its potential in cancer research. With the global focus on oncology and personalized medicine, this compound has been investigated for its ability to modulate key biological pathways. Its isoquinolinone scaffold is structurally similar to several known kinase inhibitors, sparking interest in its use for targeted therapies. Additionally, its photophysical properties make it a candidate for developing bioimaging agents, a hot topic in modern biomedical research.

In the realm of material science, 1(2H)-Isoquinolinone, 3-(Phenylamino)- has shown promise in the development of organic electronic materials. Its conjugated system and electron-rich nature enable it to function as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. As the world shifts toward sustainable energy solutions, the demand for high-performance organic materials has surged, positioning this compound as a potential game-changer in green technology.

The synthesis of 1(2H)-Isoquinolinone, 3-(Phenylamino)- typically involves multi-step organic reactions, including condensation and cyclization processes. Advances in green chemistry have led to more efficient and environmentally friendly methods for its production, addressing the industry's push for sustainable practices. Researchers are also exploring catalytic approaches to enhance yield and reduce waste, reflecting the broader trends in chemical manufacturing.

From a commercial perspective, the market for 1(2H)-Isoquinolinone, 3-(Phenylamino)- is expanding, driven by its diverse applications. Pharmaceutical companies and research institutions are the primary consumers, utilizing it as a key intermediate in drug development. The compound's compatibility with high-throughput screening and combinatorial chemistry further boosts its appeal in the fast-paced world of drug discovery.

Safety and handling of 1(2H)-Isoquinolinone, 3-(Phenylamino)- are critical considerations for laboratories and industrial settings. While it is not classified as a hazardous material, standard precautions for handling organic compounds should be followed. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability and efficacy over time.

In conclusion, 1(2H)-Isoquinolinone, 3-(Phenylamino)- (CAS No. 56100-50-6) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and functional versatility make it a valuable asset in cutting-edge research and industrial applications. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.